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Compound of Interest

Compound Name: C.l. Disperse Red 86

Cat. No.: B077459

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide synthesizes the currently available toxicological and
ecotoxicological data for Disperse Red 86. It is crucial to note that specific experimental data
for this substance is limited in the public domain. Much of the assessment relies on data from
structurally similar compounds and general knowledge of disperse dyes. This document is
intended for informational purposes for a scientific audience and does not constitute a
comprehensive safety assessment.

Introduction to Disperse Red 86

Disperse Red 86, with the chemical name N-(4-amino-9,10-dihydro-3-methoxy-9,10-dioxo-1-
anthracenyl)-4-methylbenzenesulfonamide, is an anthraquinone-based disperse dye. These
dyes are characterized by their low water solubility and are primarily used for dyeing synthetic
fibers such as polyester and acetate. The toxicological profile of disperse dyes is of increasing
interest due to their potential for human exposure through textiles and environmental release
from manufacturing processes.

Toxicological Profile of Disperse Red 86

Direct and quantitative toxicological data for Disperse Red 86 is scarce. However, regulatory
assessments and safety data sheets provide some indications of its potential hazards.
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According to the European Chemicals Agency (ECHA) and PubChem, Disperse Red 86 is
classified with the following GHS hazard statements:

e H373: May cause damage to organs through prolonged or repeated exposure.
e H411: Toxic to aquatic life with long lasting effects.

A human health tier Il assessment by the Australian National Industrial Chemicals Notification
and Assessment Scheme (NICNAS) indicates that while there is limited data available for
Disperse Red 86, the critical health concern for the group of N-substituted anthraquinone-
based dyes is the potential for carcinogenic effects, based on a read-across approach from
related compounds.[1]

A Safety Data Sheet for Disperse Red 86 explicitly states "no data available" for key
ecotoxicological endpoints such as toxicity to fish, daphnia, algae, and microorganisms.

Due to the lack of specific data for Disperse Red 86, this guide will present toxicological and
ecotoxicological data from structurally related Disperse Red dyes to provide context and an
overview of the potential hazards associated with this class of compounds.

Toxicological Data for Structurally Related Disperse
Dyes

To illustrate the toxicological profile of dyes similar to Disperse Red 86, the following tables
summarize available quantitative data for Disperse Red 1, Disperse Red 11, and Disperse Red
13.

Table 1: Acute Toxicity Data for Selected Disperse Red Dyes
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Test Route of .
Dye . Endpoint Value Reference

Organism Exposure
Disperse Red
1 Rat (female) Oral LD50 > 5 g/kg bw [2]
Disperse Red 0.7 - 1.0 g/kg

Rat (male) Oral LD50 [2]
11 bw
Disperse Red
1 Rat Dermal LD50 > 5 g/kg bw [2]
Disperse Red ]
1 Rabbit Dermal LD50 > 2 g/kg bw [2]

Table 2: Ecotoxicity Data for Selected Disperse Red Dyes

Test )
Dye . Test Type Endpoint Value Reference

Organism
Disperse Red  Daphnia

o Acute EC50 1800 ng/L [3]
1 similis
Disperse Red  Daphnia i
o Chronic PNEC 60 ng/L [3]

1 similis

Experimental Protocols

Detailed experimental protocols for toxicological and ecotoxicological studies of disperse dyes

are crucial for data interpretation and replication. Below are generalized methodologies based

on studies of related Disperse Red dyes.

Acute Oral Toxicity (based on OECD Guideline 423)

A common method for assessing acute oral toxicity is the Acute Toxic Class Method.

Experimental Workflow:
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Caption: Workflow for an acute oral toxicity study.

o Test Animals: Healthy, young adult rats of a single strain are used. Animals are acclimatized
to the laboratory conditions for at least 5 days.

» Dosing: The test substance (e.g., Disperse Red 11) is administered in a single oral dose via
gavage. A stepwise procedure is used with a starting dose, and subsequent dosing depends
on the outcome of the previous dose level.

» Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and changes in body weight for at least 14 days.

» Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

» Endpoint: The Lethal Dose 50 (LD50) is determined, which is the statistically estimated dose
that is expected to be lethal to 50% of the tested animals.

Aquatic Toxicity with Daphnia sp. (based on OECD
Guideline 202)

This test evaluates the acute immobilization of Daphnia.

Experimental Workflow:
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Caption: Workflow for an acute Daphnia sp. toxicity test.

e Test Organism: Young daphnids (Daphnia magna or Daphnia similis), less than 24 hours old
at the start of the test, are used.

o Test Solutions: A series of concentrations of the test substance in a suitable medium are
prepared. A control group without the test substance is also included.

o Exposure: Daphnids are exposed to the test concentrations for a period of 48 hours.

e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

o Endpoint: The median effective concentration (EC50) is calculated, which is the
concentration of the test substance that immobilizes 50% of the daphnids within the
observation period.

Potential Signhaling Pathways of Toxicity

The exact mechanisms of toxicity for Disperse Red 86 are not elucidated. However, for
anthraquinone-based compounds, a potential mechanism of carcinogenicity involves metabolic
activation and the generation of reactive oxygen species (ROS), leading to oxidative DNA
damage.
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Hypothesized Signaling Pathway for Anthraquinone-Induced Genotoxicity:

Anthraquinone

(e.g., Disperse Red 86)

Generation of
Reactive Oxygen Species (ROS)

Oxidative Stress

DNA Damage

Cell Cycle Arrest / Mutations /
Apoptosis Carcinogenesis

Click to download full resolution via product page
Caption: Potential pathway for anthraquinone-induced genotoxicity.

This proposed pathway suggests that after entering the body, the anthraquinone structure of
Disperse Red 86 could be metabolically activated, leading to the formation of reactive
intermediates. These intermediates can then induce the production of ROS, causing oxidative
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stress and subsequent damage to DNA. This DNA damage can trigger cellular responses such
as cell cycle arrest or apoptosis, or if not repaired, may lead to mutations and potentially
carcinogenesis.

Conclusion and Future Directions

The available data on the toxicological and ecotoxicological effects of Disperse Red 86 are
limited, necessitating a cautious approach to its handling and disposal. The GHS classifications
indicate potential for organ damage with repeated exposure and long-term aquatic toxicity. The
primary concern, based on read-across from similar anthraquinone dyes, is its potential
carcinogenicity.

To provide a comprehensive risk assessment, further research is imperative. Key data gaps
that need to be addressed include:

¢ Acute and chronic toxicity studies in mammalian models to determine specific target organs
and no-observed-adverse-effect levels (NOAELS).

o Genotoxicity and carcinogenicity studies specifically for Disperse Red 86 to confirm or refute
the concerns raised by read-across data.

o Ecotoxicity studies to determine the acute and chronic effects on a range of aquatic
organisms (fish, algae) to better characterize its environmental risk.

o Studies on the environmental fate and degradation of Disperse Red 86 to understand its
persistence and potential for bioaccumulation.

A deeper understanding of the toxicological profile of Disperse Red 86 is essential for ensuring
the safety of workers, consumers, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b077459?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. industrialchemicals.gov.au [industrialchemicals.gov.au]

2. Disperse Red 11 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf
[ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Navigating the Toxicological Landscape of Disperse
Red 86: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077459#toxicological-and-ecotoxicological-studies-
of-disperse-red-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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